ethyl 5-(4-fluorophenyl)-1H-pyrrole-3-carboxylate
Cat. No. B8463052
M. Wt: 233.24 g/mol
InChI Key: MXWNMPJQDOHVPJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08048909B2
Procedure details
Using 4-fluorophenacyl bromide instead of phenacyl bromide, a procedure as in Reference Example 1 was performed to synthesize ethyl 2-cyano-4-(4-fluorophenyl)-4-oxobutanoate, and procedures as in Reference Examples 2 and 3 were performed to synthesize ethyl 5-(4-fluorophenyl)-1H-pyrrole-3-carboxylate. Sodium hydride (60% in oil, 0.58 g) was added to a solution (20 mL) of ethyl 5-(4-fluorophenyl)-1H-pyrrole-3-carboxylate (2.85 g) in N,N-dimethylformamide under ice-cooling. The mixture was stirred at the same temperature for 15 min, 4-fluorobenzenesulfonyl chloride (2.92 g) was added, and the mixture was stirred at room temperature for 3 hr. Water was added to the reaction mixture, and the mixture was extracted with diethyl ether. The extract was washed with saturated brine, dried over anhydrous magnesium sulfate, and concentrated under reduced pressure. The residue was purified by silica gel column chromatography (eluent: hexane-ethyl acetate=4:1) to give the title compound as crystals (yield 4.66 g, 97%).
Name
ethyl 2-cyano-4-(4-fluorophenyl)-4-oxobutanoate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
20 mL
Type
reactant
Reaction Step Four
Name
Yield
97%
Identifiers
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REACTION_CXSMILES
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FC1C=CC(C(=O)CBr)=CC=1.[C:12]([CH:14]([CH2:20][C:21]([C:23]1[CH:28]=[CH:27][C:26]([F:29])=[CH:25][CH:24]=1)=O)[C:15]([O:17][CH2:18][CH3:19])=[O:16])#[N:13].FC1C=CC(C2NC=C(C(OCC)=O)C=2)=CC=1.[H-].[Na+].[F:49][C:50]1[CH:55]=[CH:54][C:53]([S:56](Cl)(=[O:58])=[O:57])=[CH:52][CH:51]=1>CN(C)C=O.O>[F:29][C:26]1[CH:27]=[CH:28][C:23]([C:21]2[N:13]([S:56]([C:53]3[CH:54]=[CH:55][C:50]([F:49])=[CH:51][CH:52]=3)(=[O:58])=[O:57])[CH:12]=[C:14]([C:15]([O:17][CH2:18][CH3:19])=[O:16])[CH:20]=2)=[CH:24][CH:25]=1 |f:3.4|
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Inputs
Step One
|
Name
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Quantity
|
0 (± 1) mol
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|
Type
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reactant
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Smiles
|
FC1=CC=C(C(CBr)=O)C=C1
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Step Two
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Name
|
ethyl 2-cyano-4-(4-fluorophenyl)-4-oxobutanoate
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Quantity
|
0 (± 1) mol
|
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Type
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reactant
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Smiles
|
C(#N)C(C(=O)OCC)CC(=O)C1=CC=C(C=C1)F
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Step Three
|
Name
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
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Smiles
|
FC1=CC=C(C=C1)C1=CC(=CN1)C(=O)OCC
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Step Four
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Name
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Quantity
|
0.58 g
|
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Type
|
reactant
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Smiles
|
[H-].[Na+]
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Name
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|
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Quantity
|
20 mL
|
|
Type
|
reactant
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Smiles
|
FC1=CC=C(C=C1)C1=CC(=CN1)C(=O)OCC
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|
Name
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
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Smiles
|
CN(C=O)C
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Step Five
|
Name
|
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Quantity
|
2.92 g
|
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Type
|
reactant
|
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Smiles
|
FC1=CC=C(C=C1)S(=O)(=O)Cl
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Step Six
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Name
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Quantity
|
0 (± 1) mol
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Type
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solvent
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Smiles
|
O
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Conditions
Stirring
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Type
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CUSTOM
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|
Details
|
The mixture was stirred at the same temperature for 15 min
|
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Rate
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UNSPECIFIED
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RPM
|
0
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Other
|
Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
|
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Details
|
cooling
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STIRRING
|
Type
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STIRRING
|
|
Details
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the mixture was stirred at room temperature for 3 hr
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Duration
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3 h
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EXTRACTION
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Type
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EXTRACTION
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Details
|
the mixture was extracted with diethyl ether
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WASH
|
Type
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WASH
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Details
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The extract was washed with saturated brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous magnesium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
|
concentrated under reduced pressure
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The residue was purified by silica gel column chromatography (eluent: hexane-ethyl acetate=4:1)
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Outcomes
Product
Details
Reaction Time |
15 min |
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Name
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|
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Type
|
product
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|
Smiles
|
FC1=CC=C(C=C1)C1=CC(=CN1S(=O)(=O)C1=CC=C(C=C1)F)C(=O)OCC
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4.66 g | |
| YIELD: PERCENTYIELD | 97% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
